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Compound of Interest

Compound Name: SKLB646

Cat. No.: B15612097

Get Quote

The following provides detailed guidance for the safe and proper disposal of SKLB646, a c-Met

inhibitor used in research settings. Adherence to these procedures is critical to ensure the

safety of laboratory personnel and to maintain environmental compliance. As SKLB646 is a

potent research compound, it should be treated as hazardous chemical waste.

Waste Categorization and Container Summary
Proper segregation of waste is the first step in safe disposal. All waste materials generated

during the handling of SKLB646 should be categorized and placed in designated, properly

labeled containers.
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Waste Type Recommended Container

Unused or expired SKLB646 (solid)
Original container or a sealed, labeled

hazardous waste container.

Solutions containing SKLB646
Labeled, leak-proof hazardous liquid waste

container.

Contaminated labware (e.g., pipette tips, tubes)
Puncture-resistant, labeled hazardous solid

waste container.

Contaminated Personal Protective Equipment

(PPE)
Labeled hazardous waste bag or container.

Sharps (needles, scalpels)
Designated, puncture-proof sharps container for

hazardous chemical waste.

Step-by-Step Disposal Protocol
Researchers and laboratory personnel must follow these steps to ensure the safe disposal of

SKLB646 and associated materials.

1. Personal Protective Equipment (PPE): Before handling any waste materials, ensure

appropriate PPE is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

2. Segregation of Waste: At the point of generation, separate waste into the categories outlined

in the table above. Never mix different types of waste in the same container.[1][2][3]

3. Container Management:

Ensure all waste containers are in good condition, compatible with the chemical waste, and

have a secure, leak-proof lid.[4][5][6]

Label all containers clearly with "Hazardous Waste," the full chemical name (SKLB646), and

any known hazard characteristics (e.g., "Toxic").[3][7]

Keep waste containers closed except when adding waste.[3][5][6]

4. Disposal of Unused SKLB646:
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Solid SKLB646 should be disposed of in its original container if possible. If not, transfer it to

a clearly labeled, sealed container for hazardous solid waste.

Do not dispose of solid or liquid SKLB646 down the drain or in regular trash.[4][7]

5. Disposal of Contaminated Materials:

Liquids: Aqueous and solvent-based solutions containing SKLB646 must be collected in a

designated hazardous liquid waste container.

Solids: All disposable materials that have come into contact with SKLB646, such as pipette

tips, centrifuge tubes, and gloves, should be collected in a designated container for

hazardous solid waste.

Sharps: Any sharps, such as needles or blades, contaminated with SKLB646 must be

placed in a puncture-resistant sharps container designated for chemically contaminated

sharps.[8]

6. Decontamination of Reusable Glassware:

Reusable glassware should be decontaminated by rinsing with a suitable solvent capable of

dissolving SKLB646.

The rinsate must be collected and treated as hazardous liquid waste.[5]

After the initial solvent rinse, glassware can be washed with an appropriate laboratory

detergent and water.

7. Storage and Collection:

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Use secondary containment to prevent spills.[6]

Arrange for the collection of hazardous waste through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.[2][9]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of SKLB646 waste.
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Caption: Workflow for the safe disposal of SKLB646 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15612097/docs?utm_src=pdf-body#essential-procedures-for-the-proper-disposal-of-sklb646
https://www.benchchem.com/product/b15612097/docs?utm_src=pdf-body-img#essential-procedures-for-the-proper-disposal-of-sklb646
https://www.benchchem.com/product/b15612097/docs?utm_src=pdf-body#essential-procedures-for-the-proper-disposal-of-sklb646
https://www.benchchem.com/product/b15612097?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. acewaste.com.au [acewaste.com.au]

2. youtube.com [youtube.com]

3. engineering.purdue.edu [engineering.purdue.edu]

4. danielshealth.com [danielshealth.com]

5. campussafety.lehigh.edu [campussafety.lehigh.edu]

6. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

9. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of
SKLB646]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612097/docs#essential-procedures-for-the-proper-
disposal-of-sklb646]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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